Cas no 51045-34-2 ((2-CYANOPHENYL)METHANESULFONYL CHLORIDE)

• Product Name: (2-CYANOPHENYL)METHANESULFONYL CHLORIDE
• CAS No: 51045-34-2
• MF: C₈H₆ClNO₂S
• MW: 215.656739711761
• MDL: MFCD07355846
• CID: 839441
• PubChem ID: 14275690
• Update Time: 2025-04-19

(2-CYANOPHENYL)METHANESULFONYL CHLORIDE Chemical and Physical Properties

Names and Identifiers

• (2-CYANOPHENYL)METHANESULFONYL CHLORIDE
• 2-Cyano-alpha-toluenesulfonyl chloride
• SCHEMBL269786
• J-500728
• GEO-03059
• AKOS000199277
• (2-cyano-phenyl)-methanesulfonyl chloride
• G19834
• CS-0213159
• Z115458456
• EN300-15061
• DTXSID60558375
• (2-Cyanophenyl)MethanesulfonylChloride
• BP-10554
• 51045-34-2
• MFCD07355846
• BS-13721
• OJOPRZBXIJOTKB-UHFFFAOYSA-N

• MDL： MFCD07355846
• Inchi： 1S/C8H6ClNO2S/c9-13(11,12)6-8-4-2-1-3-7(8)5-10/h1-4H,6H2
• InChI Key： OJOPRZBXIJOTKB-UHFFFAOYSA-N
• SMILES： ClS(CC1C=CC=CC=1C#N)(=O)=O

Computed Properties

• Exact Mass: 214.98100
• Monoisotopic Mass: 214.9807773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6
• Topological Polar Surface Area: 66.3Ų

Experimental Properties

• Density: 1.45±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 85-86 ºC
• Boiling Point: 357.7 ℃ at 760 mmHg
• Solubility: Very slightly soluble (0.41 g/l) (25 º C),
• PSA: 66.31000
• LogP: 2.70768